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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzoic acid

Cat. No. B119003

An In-depth Technical Guide to 4-Bromo-3-fluorobenzoic Acid: Properties, Protocols, and
Applications

Introduction

4-Bromo-3-fluorobenzoic acid is a dihalogenated aromatic carboxylic acid that serves as a
crucial building block in various scientific fields.[1] Its molecular structure, featuring bromine
and fluorine atoms on the benzoic acid core, imparts unique electronic properties and reactivity,
making it a valuable intermediate in organic synthesis, particularly for the pharmaceutical and
material science industries.[1][2] This guide provides a comprehensive overview of its physical
properties, with a specific focus on its melting point, detailed experimental protocols, and its
applications for researchers, scientists, and professionals in drug development.

Physicochemical Properties

4-Bromo-3-fluorobenzoic acid is a white crystalline solid.[1] The presence of electron-
withdrawing halogen substituents and the carboxylic acid group allows for significant
intermolecular forces, including hydrogen bonding and potential halogen bonding, resulting in a
relatively high melting point and thermal stability.[1]

Table 1: Physicochemical Data for 4-Bromo-3-fluorobenzoic Acid
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Property Value Source(s)
IUPAC Name 4-bromo-3-fluorobenzoic acid [1]

CAS Number 153556-42-4 [1]
Molecular Formula C7H4BrFO2 [1]
Molecular Weight 219.01 g/mol [11[3]
Melting Point 207 °Cto 213 °C [1]

Boiling Point 296.1+25.0 °C (Predicted) [1]

Density 1.8+0.1 g/cm3 (Predicted) [1]

Experimental Protocols
Melting Point Determination of a Solid Organic
Compound

The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically
exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities tend to depress and
broaden the melting range. The following is a generalized protocol for determining the melting
point using a capillary-based apparatus.[4][5]

Materials and Equipment:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[4]

Sample of the solid organic compound (e.g., 4-Bromo-3-fluorobenzoic acid)

Spatula

Mortar and pestle (optional, for fine powder)

Thermometer
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Procedure:

e Sample Preparation:

[¢]

Place a small amount of the dry compound on a clean, hard surface.[4]

[¢]

If the sample consists of large crystals, gently crush it into a fine powder.

[e]

Dip the open end of a capillary tube into the powder.[5]

o

Gently tap the sealed end of the tube on a hard surface to pack the sample tightly into the
bottom.[5] The sample should fill the tube to a height of 1-2 mm.[4][6]

e Apparatus Setup:

o Place the prepared capillary tube into the sample holder of the melting point apparatus.[5]

o Ensure the thermometer is correctly positioned to accurately measure the temperature of
the heating block or bath.

¢ Measurement:

o Turn on the apparatus and set an initial rapid heating rate (e.g., 10°C/minute) to quickly
approach the expected melting point.[5]

o When the temperature is approximately 15-20°C below the expected melting point, reduce
the heating rate significantly to about 1-2°C per minute.[5] A slow heating rate is critical for
an accurate measurement.

o Observe the sample closely through the magnifying lens.

» Data Recording:

o Record the temperature (T1) at which the first drop of liquid appears.[5]

o Record the temperature (T2) at which the entire solid sample has completely melted into a
clear liquid.[5]
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o The melting point is reported as the range from T1 to T2.

o Allow the apparatus to cool before performing subsequent measurements. For high
accuracy, at least two consistent determinations should be made.

Applications in Research and Drug Development

The unique structure of 4-Bromo-3-fluorobenzoic acid makes it a versatile intermediate in
several high-value applications:

o Pharmaceutical Synthesis: It is a key starting material for the synthesis of various
pharmaceuticals, particularly in the development of novel anticancer agents.[1][2][7] The
specific arrangement of its functional groups allows it to interact effectively with biological
targets.[1]

» Proteomics Research: The compound is utilized as a cleavable crosslinker in proteomics to
study protein-protein interactions. It contains a photocleavable linker, which allows
researchers to detach the crosslinker from bound proteins using UV light, facilitating
subsequent analysis by mass spectrometry.[1]

e Agrochemicals: It serves as an intermediate in the production of agrochemicals, including
herbicides and insecticides.[2]

o Material Science: Due to its functional groups, it is investigated as a precursor for creating
functional materials, such as polymers and liquid crystals with specific optical or electrical
properties.[1][2]

Synthesis Pathways

Several synthetic routes to 4-Bromo-3-fluorobenzoic acid have been established. A common
laboratory and industrial method involves the oxidation of a toluene precursor.

Synthesis via Oxidation of 4-Bromo-3-fluorotoluene

A prevalent method for preparing 4-Bromo-3-fluorobenzoic acid is through the oxidation of 4-
bromo-3-fluorotoluene.[7]

Reaction Steps:
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» Oxidation: 4-bromo-3-fluorotoluene is heated in the presence of a strong oxidizing agent,
such as potassium permanganate (KMnQOa), in an aqueous solution.[7]

« Filtration: The hot reaction mixture is filtered to separate the product in the filtrate from
manganese dioxide precipitate.[7]

» Workup: Any remaining potassium permanganate in the filtrate is neutralized.

 Acidification: The solution is then acidified with a strong acid, like hydrochloric acid (HCI), to
a pH of approximately 2.2. This protonates the carboxylate salt, causing the 4-Bromo-3-
fluorobenzoic acid to precipitate out of the solution.[7]

» Crystallization and Isolation: The solution is cooled to induce crystallization, and the final
product is isolated by filtration, washed, and dried.[7]
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Caption: Workflow for Melting Point Determination.
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Caption: Synthesis of 4-Bromo-3-fluorobenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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